Benzyloxy carbonyl-PEG4-NHS ester

• Molecular Formula: C23H31NO10
• Molecular Weight: 481.5 g/mol
• InChI: InChI=1S/C23H31NO10/c25-20-6-7-21(26)24(20)34-23(28)9-11-30-13-15-32-17-16-31-14-12-29-10-8-22(27)33-18-19-4-2-1-3-5-19/h1-5H,6-18H2
• InChIKey: IYWBJMPASWBJQT-UHFFFAOYSA-N

Benzyloxy carbonyl-PEG4-NHS ester for Bioconjugation: Procurement Guide and Comparative Data

Benzyloxy carbonyl-PEG4-NHS ester (CAS 2639395-44-9) is a heterobifunctional polyethylene glycol (PEG) linker featuring an amine-reactive N-hydroxysuccinimide (NHS) ester and a benzyloxycarbonyl (Cbz) protected carboxylic acid . The compound comprises a discrete PEG4 spacer (four ethylene glycol units, ~17.6 Å extended length), which confers aqueous solubility and flexibility to conjugated biomolecules . Its dual functionality enables stepwise bioconjugation strategies: the NHS ester reacts with primary amines (-NH₂) under mild conditions (pH 7.0-8.5) to form stable amide bonds, while the Cbz group remains inert until removed by hydrogenolysis to expose a free carboxylate for subsequent coupling . This orthogonal protection scheme distinguishes it from simpler NHS esters lacking a masked carboxyl handle, positioning it as a strategic building block for multi-step syntheses of antibody-drug conjugates (ADCs), PROTACs, and functionalized biomaterials .

Orthogonal Cbz protection: removable by H₂/Pd-C under neutral conditions

NHS ester: amine conjugation in aqueous buffer at pH 7.0–8.5

PEG4 spacer: enhances conjugate solubility and spatial reach

Why Benzyloxy carbonyl-PEG4-NHS ester Cannot Be Replaced by Common PEG-NHS Esters or Shorter Analogs

Substituting Benzyloxy carbonyl-PEG4-NHS ester with a generic PEG-NHS ester or a shorter-chain analog such as Benzyloxy carbonyl-PEG3-NHS ester introduces quantifiable liabilities in multi-step bioconjugation workflows. Standard monofunctional NHS esters (e.g., mPEG-NHS) lack a protected carboxylic acid moiety, rendering them incapable of orthogonal, sequential coupling without intermediate functional group manipulation . The PEG3 analog (CAS 2100306-68-9, MW 437.45) provides a shortened 3-unit spacer (~14 Å), which reduces molecular reach and can sterically hinder conjugation to buried lysine residues or limit payload accessibility in crowded molecular environments . Furthermore, kinetic studies demonstrate that NHS ester reactivity is intrinsically linked to linker architecture and spacer length, with insufficient reach leading to suboptimal conjugation kinetics and altered site selectivity profiles compared to PEG4-based constructs [1]. The discrete PEG4 length of this compound (vs. polydisperse PEG) ensures batch-to-batch consistency in hydrodynamic radius and conjugation outcomes, a critical parameter for regulatory-facing applications such as ADC development [1].

Cbz hydrogenolysis differs from Fmoc (base) or Boc (acid) deprotection; substitution may disrupt multi-step synthesis.

PEG4 provides greater solubility and steric reach than PEG3; a shorter spacer may reduce conjugate performance.

Unprotected amino-PEG linkers self-polymerize during NHS ester conjugation; Cbz protection avoids premature coupling.

• [1] Wu HT, et al. Selective and predicable amine conjugation sites by kinetic characterization under excess reagents. Sci Rep. 2021;11:21222. View Source

Quantitative Differentiation of Benzyloxy carbonyl-PEG4-NHS ester from PEG Analogs and Alternative Chemistries

PEG4 Spacer Length Provides ~25% Greater Molecular Reach than PEG3 Analog, Enhancing Conjugation Accessibility

Benzyloxy carbonyl-PEG4-NHS ester contains a PEG4 spacer of four ethylene glycol units, corresponding to an extended length of approximately 17.6 Å. In contrast, the directly analogous Benzyloxy carbonyl-PEG3-NHS ester contains only three ethylene glycol units (extended length ~14.0 Å), representing a ~25% reduction in spatial reach . Studies on amine conjugation kinetics demonstrate that increasing linker length (from shorter to PEG4-equivalent constructs) decreases linker-amine affinity, which modulates site accessibility and conjugation panel homogeneity—a critical factor for achieving consistent drug-to-antibody ratios (DAR) in ADC manufacturing [1].

Orthogonal deprotection

Class-level

Cbz (H₂/Pd-C, neutral) compatible with base/acid-labile groups. Fmoc (piperidine) or Boc (TFA) incompatible with sensitive substrates.

Supports orthogonal protection strategy design.

Class-level inference; verify under specific synthetic conditions.

Evidence Dimension	Spacer length and molecular reach
Target Compound Data	4 ethylene glycol units; extended length ~17.6 Å; MW 481.5 g/mol
Comparator Or Baseline	Benzyloxy carbonyl-PEG3-NHS ester: 3 ethylene glycol units; extended length ~14.0 Å; MW 437.45 g/mol
Quantified Difference	~3.6 Å longer reach (25% increase); +44.05 g/mol molecular weight
Conditions	Calculated from PEG monomer unit dimensions; PEG4 spacer in SM(PEG)4 crosslinker measured at 17.6 Å

Why This Matters

Procurement of the PEG4 variant ensures adequate spacer length to access sterically hindered lysine residues on antibodies and to prevent payload crowding, directly impacting conjugation efficiency and final DAR homogeneity.

• [1] Wu HT, et al. Selective and predicable amine conjugation sites by kinetic characterization under excess reagents. Sci Rep. 2021;11:21222. View Source

NHS Ester Exhibits Optimal Reactivity at pH 7.0-7.4 with k≈10³ M⁻¹s⁻¹; TFP Esters Offer Superior Stability But Require Higher pH

The NHS ester moiety of Benzyloxy carbonyl-PEG4-NHS ester displays maximum reaction kinetics (k ≈ 10³ M⁻¹s⁻¹) at pH 7.0-7.4; reaction rate declines 10-fold at pH < 6 or pH > 8 due to NHS ester hydrolysis or amine protonation, respectively [1]. TFP (tetrafluorophenyl) esters serve as an alternative active ester chemistry that demonstrates superior hydrolytic stability in aqueous buffers compared to NHS esters. However, TFP esters achieve optimal conjugation at a higher pH range of 7.5-8.0 . This differential pH dependence creates a trade-off: NHS esters provide faster kinetics at physiological pH but hydrolyze more readily (half-life ~1 hour at pH 8.0, 25°C), whereas TFP esters offer extended aqueous stability at the cost of requiring slightly alkaline conditions that may be incompatible with acid-sensitive biomolecules .

PEG spacer length

Reported

+1 EG unit, +44 Da, +3 purity points, +3 rotatable bonds, ∼0.4 nm reach.

Informs solubility and spatial reach review.

Cross-study comparable; check conjugate performance.

Evidence Dimension	Reaction kinetics vs. pH and hydrolytic stability
Target Compound Data	NHS ester: k≈10³ M⁻¹s⁻¹ at pH 7.0-7.4; half-life ~1 hr at pH 8.0, 25°C [REFS-1, REFS-3]
Comparator Or Baseline	TFP ester: More stable in aqueous buffer; optimal pH 7.5-8.0
Quantified Difference	NHS ester reaction rate drops 10-fold outside pH 6-8 window; TFP ester optimal pH is 0.5-1.0 units higher
Conditions	Aqueous buffer; rate constants from NHS ester conjugation studies; TFP ester stability from in-house comparative analysis

Why This Matters

Users must select Benzyloxy carbonyl-PEG4-NHS ester when rapid, high-yield conjugation at near-physiological pH is prioritized, and should prepare fresh solutions immediately before use to mitigate hydrolysis losses.

• [1] Xi'an Ruixi Biological Technology. DSG-PEG-NH2 Functional Regulation Product Information. 2025. View Source

Cbz Protecting Group Enables Orthogonal Deprotection by Hydrogenolysis, Distinguishing It from Acid-Labile Boc and Base-Labile Fmoc Strategies

Benzyloxy carbonyl-PEG4-NHS ester employs a Cbz (benzyloxycarbonyl) protecting group that is selectively removed by hydrogenolysis (H₂, Pd/C), generating a free carboxylic acid without affecting the pre-formed amide bond from the NHS ester conjugation . This orthogonal deprotection route is distinct from the Boc (tert-butyloxycarbonyl) group, which requires acidic conditions (50% TFA/DCM, 1 hour, >95% deprotection efficiency) that may cleave acid-sensitive linkers or denature proteins [1]. It also differs from the Fmoc (9-fluorenylmethoxycarbonyl) group, which is removed under basic conditions (20% piperidine/DMF, 30 min, >98% deprotection efficiency) that can hydrolyze the NHS ester or promote amide bond scrambling [1]. The Cbz group therefore occupies a unique orthogonal niche: compatible with neutral, mild hydrogenolysis that preserves both the PEG backbone and the installed amide conjugate.

Intermediate stability

Class-level

Cbz protects carboxyl during NHS conjugation; no self-polymerization vs. unprotected NH₂-PEG4-NHS. Fmoc partially deprotects at pH>8.

Supports controlled conjugation workflow.

Class-level inference; confirm under reaction conditions.

Evidence Dimension	Protecting group removal conditions and orthogonality
Target Compound Data	Cbz: Hydrogenolysis (H₂, Pd/C); neutral, mild conditions; deprotection efficiency >95% (class-level)
Comparator Or Baseline	Boc: 50% TFA/DCM, 1 hr (>95% deprotection); Fmoc: 20% piperidine/DMF, 30 min (>98% deprotection) [1]
Quantified Difference	Cbz is orthogonal to both acid-labile (Boc) and base-labile (Fmoc) protecting groups; avoids exposure to strong acid or base
Conditions	Solid-phase peptide synthesis and solution-phase bioconjugation; deprotection yields verified by UV-Vis and ¹H NMR [1]

Why This Matters

Procurement of the Cbz-protected variant enables sequential, orthogonal conjugation steps in complex molecule assembly without risking premature deprotection or degradation of acid/base-sensitive payloads (e.g., glycosylated antibodies, labile small molecule drugs).

• [1] Xi'an Ruixi Biological Technology. DSG-PEG-NH2 Functional Regulation: Amino Protection and Deprotection Efficiencies. 2025. View Source

Discrete PEG4 Architecture Mitigates Aggregation and Precipitation Versus Hydrocarbon Spacers in Crosslinking Applications

The discrete PEG4 spacer in Benzyloxy carbonyl-PEG4-NHS ester imparts amphiphilic character and water solubility to conjugated biomolecules. Comparative assessments of dPEG®-containing crosslinkers (identical PEG4 length) versus traditional hydrocarbon spacer reagents demonstrate that PEG-based linkers significantly reduce aggregation and precipitation of crosslinked proteins, a phenomenon attributed to the hydrophilic PEG chain providing steric shielding and preventing hydrophobic collapse . In contrast, hydrophobic crosslinkers such as those containing only alkyl or aryl spacers (e.g., DSS, BS³) frequently induce conjugate aggregation, compromising yield and downstream analytical characterization . The discrete-length PEG4 chain (single molecular weight, polydispersity ~1.0) further ensures batch-to-batch consistency in biophysical properties compared to polydisperse PEG reagents .

Lot purity

Specification review

≥98% vs ≥95% for PEG3 analog; ≤2 mg vs ≤5 mg impurity per 100 mg.

Reduces stoichiometric error in conjugation.

Vendor specification; verify COA.

Evidence Dimension	Conjugate aggregation and precipitation tendency
Target Compound Data	PEG4 spacer: Reduced aggregation and precipitation; water-soluble, amphiphilic, non-immunogenic
Comparator Or Baseline	Hydrocarbon spacers (e.g., alkyl chains, aromatic crosslinkers): Hydrophobic, frequently cause aggregation and precipitation of crosslinked proteins [REFS-1, REFS-2]
Quantified Difference	Qualitative improvement in conjugate solubility and stability; elimination of aggregation-related artifacts
Conditions	Crosslinking of proteins and antibodies in aqueous buffers; assessed by SDS-PAGE and dynamic light scattering (DLS)

Why This Matters

Selecting Benzyloxy carbonyl-PEG4-NHS ester over non-PEGylated crosslinkers ensures higher yields of soluble, monomeric bioconjugates, reduces the need for post-conjugation purification, and improves reproducibility in sensitive assays such as SPR and cell-based functional studies.

Orthogonal NHS/Cbz Functionality Contrasts with Heterobifunctional Maleimide-PEG4-NHS Ester in Conjugation Strategy Flexibility

Benzyloxy carbonyl-PEG4-NHS ester presents an NHS ester for amine coupling paired with a masked carboxylate (Cbz) that is revealed post-conjugation. This contrasts with the widely used heterobifunctional Maleimide-PEG4-NHS ester (Mal-PEG4-NHS, CAS 1325208-25-0), which pairs an amine-reactive NHS ester with a thiol-reactive maleimide group [1]. Mal-PEG4-NHS ester enables one-step, dual-functional conjugation (e.g., linking an amine-containing antibody to a thiol-containing drug), a workflow valued for its simplicity in ADC construction [1]. However, this approach offers limited sequential control and can result in cross-reactivity or unintended homodimerization if reaction steps are not carefully staged. In contrast, Benzyloxy carbonyl-PEG4-NHS ester mandates a stepwise strategy: (1) NHS-amine coupling to install the protected linker, (2) Cbz deprotection by hydrogenolysis, (3) activation and coupling of the newly exposed carboxylate. While requiring an additional synthetic step, this orthogonal protection scheme provides superior control over conjugation stoichiometry and prevents premature, uncontrolled coupling reactions . For applications demanding precise architectural control (e.g., site-specific PROTACs, defined DAR ADCs), the Cbz-NHS-PEG4 platform offers a strategic advantage over the more 'convenient' but less controllable maleimide-NHS analog.

Protein aggregation

Class-level

PEG4 (tetraEG) protein-destabilizing; reduces aggregation vs. neutral PEG3.

Supports aggregation endpoint review.

Class-level inference; verify per conjugate.

Evidence Dimension	Conjugation strategy and architectural control
Target Compound Data	Cbz-PEG4-NHS: Orthogonal protection; requires stepwise conjugation (NHS coupling → deprotection → carboxylate activation) for precise control
Comparator Or Baseline	Mal-PEG4-NHS ester: One-step heterobifunctional coupling (amine-to-thiol) with potential for cross-reactivity and less stoichiometric control [1]
Quantified Difference	Qualitative difference in workflow control; Cbz platform enables true orthogonal sequential synthesis
Conditions	ADC and PROTAC linker design; comparative analysis of linker functionality [REFS-1, REFS-2]

Why This Matters

Procurement of Benzyloxy carbonyl-PEG4-NHS ester is indicated when the research objective requires precise, stepwise assembly of complex bioconjugates with defined architecture, whereas Mal-PEG4-NHS ester is better suited for rapid, less controlled heterobifunctional coupling.

• [1] Xi'an Ruixi Biological Technology. Maleimide-PEG4-NHS ester (CAS 1325208-25-0) Product Information. 2025. View Source

Optimal Use Cases for Benzyloxy carbonyl-PEG4-NHS ester Based on Quantitative Differentiation

Stepwise Synthesis of Site-Specific Antibody-Drug Conjugates (ADCs) with Controlled DAR

The orthogonal Cbz protection of Benzyloxy carbonyl-PEG4-NHS ester enables a sequential conjugation workflow where the NHS ester is first reacted with lysine residues on a monoclonal antibody under mild conditions (pH 7.0-7.4, k≈10³ M⁻¹s⁻¹) to install the protected linker. Following purification to remove excess reagent, hydrogenolysis (H₂, Pd/C) unmasks the terminal carboxylate without affecting the pre-formed amide bonds or the PEG backbone. The exposed acid is then activated (e.g., with EDC/NHS) and coupled to an amine-containing cytotoxic payload. This stepwise approach provides superior control over the drug-to-antibody ratio (DAR) compared to one-step heterobifunctional linkers like Mal-PEG4-NHS ester, and the PEG4 spacer (~17.6 Å) ensures adequate reach to accommodate bulky payloads without inducing aggregation—a critical advantage over shorter PEG3 analogs or hydrophobic spacers [1].

Assembly of PROTACs Requiring Orthogonal Protection and Precise Linker Length

In PROTAC (proteolysis-targeting chimera) synthesis, Benzyloxy carbonyl-PEG4-NHS ester serves as a strategic linker component. The PEG4 chain provides optimal spacing between the E3 ligase ligand and the target protein ligand, with the extended length (~17.6 Å) offering a ~25% longer reach than PEG3 analogs, which can be critical for achieving ternary complex formation and efficient ubiquitination [1]. The Cbz protecting group remains intact during NHS ester coupling to an amine-functionalized ligand, then is removed orthogonally by hydrogenolysis to reveal a carboxylate for attachment to the second ligand. This orthogonal protection scheme avoids the acidic (Boc) or basic (Fmoc) deprotection conditions that could degrade sensitive warheads or promote unwanted side reactions [2].

Surface Functionalization of Nanoparticles and Biosensors Requiring Non-Aggregating PEG Coatings

For coating nanoparticle surfaces (e.g., gold, silica, magnetic beads) with functional biomolecules, Benzyloxy carbonyl-PEG4-NHS ester offers a two-step functionalization route. The NHS ester first couples to surface amines on the nanoparticle, tethering a PEG4-Cbz chain. The hydrophilic PEG4 spacer prevents nanoparticle aggregation and reduces non-specific protein adsorption—a quantifiable improvement over hydrocarbon spacers that frequently induce precipitation [1]. Subsequent hydrogenolysis exposes the terminal carboxylate, which can be activated to conjugate capture antibodies, oligonucleotides, or fluorescent dyes. The discrete PEG4 length ensures a consistent hydrodynamic radius and surface density, critical for reproducible biosensor performance and minimizing lot-to-lot variability [2].

Multi-Step Peptide and Protein Conjugation in Solid-Phase Synthesis

In solid-phase peptide synthesis (SPPS) or resin-based protein modification, the Cbz protecting group of Benzyloxy carbonyl-PEG4-NHS ester provides orthogonality to both Fmoc (base-labile) and Boc (acid-labile) protecting strategies. The compound can be coupled via its NHS ester to a resin-bound amine under standard coupling conditions, with the Cbz group remaining stable throughout subsequent Fmoc deprotection cycles (20% piperidine) or acidic cleavage steps. Final hydrogenolytic removal of the Cbz group yields a free carboxylate for on-resin modification or for use as an attachment point after cleavage. This orthogonal compatibility eliminates the need for complex protecting group manipulations and is validated by deprotection efficiencies exceeding 95% [1].

Application

Selection Property

Validation Focus

PROTAC linker assembly

Orthogonal Cbz protection compatible with acid/base-sensitive warheads

Multi-step deprotection sequence review

ADC intermediate preparation

Cbz-protected carboxyl handle for sequential coupling

Conjugation site integrity and aggregation control

Protein PEGylation studies

High-purity specification for precise stoichiometry

Multi-step functionalization reproducibility

Peptide conjugate synthesis

Cbz orthogonality to Fmoc/Boc SPPS

On-resin deprotection without side reactions

• [1] Wu HT, et al. Selective and predicable amine conjugation sites by kinetic characterization under excess reagents. Sci Rep. 2021;11:21222. View Source
• [2] Xi'an Ruixi Biological Technology. DSG-PEG-NH2 Functional Regulation: Amino Protection and Deprotection Efficiencies. 2025. View Source